Cas no 1005629-22-0 (ethyl 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylate)

• Product Name: ethyl 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylate
• CAS No: 1005629-22-0
• MF: C₁₄H₂₃N₃O₄S
• MW: 329.415122270584
• MDL: MFCD04969884
• CID: 3059364
• PubChem ID: 19582151
• Update Time: 2025-06-07

ethyl 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>1-(1-Ethyl-3-methyl-1 H -pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid ethyl ester
• ethyl 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylate
• 1005629-22-0
• EN300-229609
• Ethyl 1-((1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylate
• ethyl 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperidine-3-carboxylate
• ethyl 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylate
• AKOS000310360
• ETHYL 1-(1-ETHYL-3-METHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-3-CARBOXYLATE
• 1-(1-Ethyl-3-methyl-1H-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid ethyl ester
• Ethyl1-((1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylate
• STK349636
• BBL039962
• CS-0298391
• 1-(1-ethyl-3-methyl-1 h-pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid ethyl ester

• MDL： MFCD04969884
• Inchi： 1S/C14H23N3O4S/c1-4-16-10-13(11(3)15-16)22(19,20)17-8-6-7-12(9-17)14(18)21-5-2/h10,12H,4-9H2,1-3H3
• InChI Key： GZLWIYSTODOJPY-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)N=C1C)(N1CCCC(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 329.14092740Da
• Monoisotopic Mass: 329.14092740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 468.4±55.0 °C at 760 mmHg
• Flash Point: 237.1±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

ethyl 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)